Cas no 2198991-63-6 (2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 2198991-63-6
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 6106983
• PubChem ID: 121150370
• Update Time: 2025-06-10

2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 2-(4-chlorophenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• 2-(4-chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• F6471-3083
• AKOS032691654
• 2198991-63-6
• 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C15H15ClN2O3S/c16-11-1-3-12(4-2-11)20-10-14(19)18-7-5-13(9-18)21-15-17-6-8-22-15/h1-4,6,8,13H,5,7,9-10H2
• InChI Key： RSEBKXAJBIBRKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCC(C1)OC1=NC=CS1)=O

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

Introduction to 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2198991-63-6)

2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2198991-63-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as thiazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone is characterized by a unique combination of functional groups, including a chlorophenyl ether moiety, a thiazole ring, and a pyrrolidine ring. These structural features contribute to its high affinity for various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antiviral properties against several viral strains, including influenza and herpes simplex virus (HSV).

In the context of cancer research, 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has demonstrated significant anticancer activity in vitro and in vivo. It has been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has also been investigated. Studies have revealed that it exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

To further explore the therapeutic potential of 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone, several clinical trials are currently underway. These trials aim to evaluate its efficacy and safety in treating various diseases, including inflammatory disorders and cancer. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy.

In conclusion, 2-(4-Chlorophenoxy)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2198991-63-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the field of medicinal chemistry. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.